Cas no 1447953-04-9 (3-Bromo-1-methyl-2-pyridin-4-yl-1H-indole)

• Product Name: 3-Bromo-1-methyl-2-pyridin-4-yl-1H-indole
• CAS No: 1447953-04-9
• MF: C₁₄H₁₁BrN₂
• MW: 287.154542207718
• CID: 5219173
• Update Time: 2025-06-12

3-Bromo-1-methyl-2-pyridin-4-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-methyl-2-pyridin-4-yl-1H-indole
• 1H-Indole, 3-bromo-1-methyl-2-(4-pyridinyl)-

• Inchi： 1S/C14H11BrN2/c1-17-12-5-3-2-4-11(12)13(15)14(17)10-6-8-16-9-7-10/h2-9H,1H3
• InChI Key： HUQIGRVWYNQULZ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(Br)=C1C1C=CN=CC=1

Additional information on 3-Bromo-1-methyl-2-pyridin-4-yl-1H-indole

Comprehensive Overview of 3-Bromo-1-methyl-2-pyridin-4-yl-1H-indole (CAS No. 1447953-04-9)

3-Bromo-1-methyl-2-pyridin-4-yl-1H-indole (CAS No. 1447953-04-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its indole core substituted with a pyridine ring and a bromine atom, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 3-Bromo-1-methyl-2-pyridin-4-yl-1H-indole is driven by its potential applications in targeting cancer and inflammatory diseases. Researchers are exploring its role in modulating key signaling pathways, such as JAK-STAT and PI3K/AKT, which are frequently dysregulated in malignancies. Additionally, its pyridine moiety enhances binding affinity to biological targets, making it a promising candidate for structure-activity relationship (SAR) studies.

In the context of green chemistry, synthetic methodologies for 3-Bromo-1-methyl-2-pyridin-4-yl-1H-indole are being optimized to reduce environmental impact. Recent advancements in catalysis and microwave-assisted synthesis have improved yields and minimized waste, aligning with the principles of sustainable chemistry. These innovations address the increasing demand for eco-friendly processes in industrial applications.

From a commercial perspective, the compound's relevance is highlighted by its inclusion in high-throughput screening libraries. Pharmaceutical companies are leveraging its scaffold to design novel small-molecule therapeutics, particularly for orphan diseases and precision medicine initiatives. Its bromine substituent also facilitates further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, expanding its utility in medicinal chemistry.

Analytical characterization of 3-Bromo-1-methyl-2-pyridin-4-yl-1H-indole employs techniques like NMR spectroscopy, HPLC, and mass spectrometry to ensure purity and structural integrity. These methods are critical for meeting regulatory standards in Good Manufacturing Practice (GMP) environments. Furthermore, computational tools, including molecular docking and QSAR modeling, are used to predict its interactions with biological targets, accelerating drug development cycles.

The compound's stability under various conditions makes it suitable for long-term storage and global distribution, addressing logistical challenges in the supply chain. Its compatibility with automated synthesis platforms further enhances its appeal for combinatorial chemistry and drug repurposing efforts. As research continues, 3-Bromo-1-methyl-2-pyridin-4-yl-1H-indole is poised to play a pivotal role in advancing next-generation therapeutics.

In summary, 3-Bromo-1-methyl-2-pyridin-4-yl-1H-indole (CAS No. 1447953-04-9) exemplifies the intersection of innovation and practical application in modern chemistry. Its multifaceted utility underscores its importance in both academic and industrial settings, driving progress toward healthcare breakthroughs and sustainable technologies.